5-(2,2-Dimethylpropoxy)-2-hydrazinopyridine

• CAS No.: 1154030-26-8
• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• IUPAC Name: [5-(2,2-dimethylpropoxy)pyridin-2-yl]hydrazine
• InChI: InChI=1S/C10H17N3O/c1-10(2,3)7-14-8-4-5-9(13-11)12-6-8/h4-6H,7,11H2,1-3H3,(H,12,13)
• InChI Key: FTCAGZYQHBJGKD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)COC1=CN=C(C=C1)NN

Description

5-(2,2-Dimethylpropoxy)-2-hydrazinopyridine is a useful research compound. Its molecular formula is C10H17N3O and its molecular weight is 195.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.2 g (30.8 mmol) 2-chloro-5-(2,2-dimethylpropoxy)pyridine together with 60 ml (1.2 mol) hydrazine hydrate are divided into four portions of equal size and 10 ml ethanol are added to each portion. Each portion is reacted in a single mode microwave (CEM Explorer) at 170° C. (200 watt) for in each case 12 h. Thereafter, the four mixtures are combined and the solvent is removed. The residue is taken up in ethyl acetate and the mixture is washed in each case once with saturated sodium bicarbonate solution and saturated sodium chloride solution. The mixture is dried over magnesium sulfate and the solvent is removed in vacuo.